7-{[(7-chloro-4-quinolyl)sulfanyl]methyl}-4,5,6-triethoxy-1(3H)-isobenzofuranone

• Molecular Formula: C24H24ClNO5S
• Molecular Weight: 474 g/mol
• IUPAC Name: 7-[(7-chloroquinolin-4-yl)sulfanylmethyl]-4,5,6-triethoxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C24H24ClNO5S/c1-4-28-21-16-12-31-24(27)20(16)17(22(29-5-2)23(21)30-6-3)13-32-19-9-10-26-18-11-14(25)7-8-15(18)19/h7-11H,4-6,12-13H2,1-3H3
• InChI Key: CDLZHEKFUCJZSY-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=C(C2=C1COC2=O)CSC3=C4C=CC(=CC4=NC=C3)Cl)OCC)OCC

Description

7-{[(7-chloro-4-quinolyl)sulfanyl]methyl}-4,5,6-triethoxy-1(3H)-isobenzofuranone is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 7-{[(7-chloro-4-quinolyl)sulfanyl]methyl}-4,5,6-triethoxy-1(3H)-isobenzofuranone is not fully understood. However, it has been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis or cell death. It has also been suggested that the compound may act as an anti-inflammatory agent by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that the compound has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have anti-inflammatory properties by reducing the production of inflammatory cytokines. Additionally, the compound has been shown to have anti-microbial activity against a variety of microorganisms.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. Additionally, the compound has been shown to have a low toxicity profile. However, there are some limitations to the use of the compound in lab experiments. The compound is not very water-soluble, which can make it difficult to use in certain assays. Additionally, the compound has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for research on 7-{[(7-chloro-4-quinolyl)sulfanyl]methyl}-4,5,6-triethoxy-1(3H)-isobenzofuranone. One potential direction is to further investigate its anti-tumor properties and its potential use in cancer therapy. Another direction is to study its potential use in the treatment of parasitic diseases such as malaria. Additionally, future research could focus on improving the water solubility of the compound to make it more useful in a wider range of assays.

Synthesis Methods

The synthesis of 7-{[(7-chloro-4-quinolyl)sulfanyl]methyl}-4,5,6-triethoxy-1(3H)-isobenzofuranone involves the reaction of 7-chloro-4-quinoline thiol with 4,5,6-triethoxyphthalic anhydride in the presence of a catalyst. This method has been reported in the literature and has been used to obtain the compound in high yields.

Scientific Research Applications

The compound has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its anti-inflammatory, anti-tumor, and anti-microbial activities. The compound has also shown promising results in the treatment of malaria and other parasitic diseases.